![molecular formula C7H3Cl2F2NO2 B1412960 3,5-Dichloro-2-nitrobenzodifluoride CAS No. 1803838-68-7](/img/structure/B1412960.png)
3,5-Dichloro-2-nitrobenzodifluoride
Overview
Description
3,5-Dichloro-2-nitrobenzodifluoride (DCNB) is a synthetic compound that has been used for a variety of research and laboratory applications. It has been used as a reagent for the synthesis of other compounds, as a catalyst for biochemical reactions, and as a probe for studying the structure and function of proteins. DCNB has also been used to study the mechanism of action of various drugs, and to investigate the biochemical and physiological effects of various agents.
Scientific Research Applications
3,5-Dichloro-2-nitrobenzodifluoride has been used for a variety of scientific research applications. It has been used as a reagent for the synthesis of other compounds, such as 1,2-dichloro-3-nitrobenzene and 1,2-dichloro-4-nitrobenzene. It has also been used as a catalyst for biochemical reactions, such as the oxidation of alcohols and the hydrolysis of esters. It has been used as a probe for studying the structure and function of proteins, and for studying the mechanism of action of various drugs.
Mechanism of Action
The mechanism of action of 3,5-Dichloro-2-nitrobenzodifluoride is not well understood. It is believed to act as an oxidizing agent, which is capable of oxidizing various molecules, including proteins, lipids, and carbohydrates. It is also believed to be capable of forming reactive oxygen species, which can damage various molecules. Additionally, this compound has been shown to interact with various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have toxic effects on various organisms, including mammals. In mammals, this compound has been shown to cause liver damage, kidney damage, and damage to the cardiovascular system. Additionally, this compound has been shown to cause DNA damage and oxidative stress.
Advantages and Limitations for Lab Experiments
The main advantages of using 3,5-Dichloro-2-nitrobenzodifluoride in laboratory experiments are its low cost and availability, and its wide range of applications. Additionally, this compound is relatively stable and can be stored for long periods of time. The main limitation of using this compound in laboratory experiments is its toxicity, which can cause damage to cells and tissues. Therefore, it is important to use this compound with caution, and to use appropriate safety measures when handling it.
Future Directions
There are a number of potential future directions for research on 3,5-Dichloro-2-nitrobenzodifluoride. These include further research into its mechanism of action and its biochemical and physiological effects, as well as research into its use as a reagent for the synthesis of other compounds. Additionally, further research into the use of this compound as a probe for studying the structure and function of proteins, and its use as a catalyst for biochemical reactions, could be beneficial. Lastly, further research into the safety and toxicity of this compound, and the development of new methods for its synthesis, could also be beneficial.
Properties
IUPAC Name |
1,5-dichloro-3-(difluoromethyl)-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F2NO2/c8-3-1-4(7(10)11)6(12(13)14)5(9)2-3/h1-2,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFTLBUPRUCNWJB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)F)[N+](=O)[O-])Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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